3-Dimethylphosphorylpropan-1-amine;hydrochloride

• IUPAC Name: 3-dimethylphosphorylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C5H14NOP.ClH/c1-8(2,7)5-3-4-6;/h3-6H2,1-2H3;1H
• InChI Key: KODDQVKESKGJGM-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)CCCN.Cl
• Molecular Formula: C5H15ClNOP
• Molecular Weight: 171.60 g/mol
• CAS No.: 2248296-49-1

Description

3-Dimethylphosphorylpropan-1-amine;hydrochloride is a chemical compound with the CAS Number: 35790-17-1. It has a molecular weight of 135.15 and is typically in the form of a powder. The compound is stored at a temperature of 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H14NOP/c1-8(2,7)5-3-4-6/h3-6H2,1-2H3. This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound has a melting point of 39-40 degrees Celsius. It is a powder in its physical form.

Scientific Research Applications

• Synthetic Methodologies and Derivatives Development : One study detailed the productive syntheses of 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine as hydrochlorides, showcasing a pathway for creating structurally related compounds that could serve as intermediates in further chemical synthesis processes (S. Kozhushkov et al., 2010). Another research highlighted the alkylation of amines, phosphines, and phosphites with Dimethyl 3-chloroprop-1-en-2-ylphosphonate, leading to products with potential biological activity (I. E. Gurevich & J. Tebby, 1995).

• Biological Activity and Antineoplastic Agents : Research into substituted 3-amino-1,1-diaryl-2-propanols as potential antidepressant agents illustrates the compound's utility in generating pharmacologically active molecules (J. A. Clark et al., 1979). Additionally, the synthesis and biological evaluation of 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and derived amino acid amides provide insight into the compound's potential as an antineoplastic agent, highlighting its relevance in cancer research (G. Pettit et al., 2003).

• Experimental and Theoretical Studies : The exploration of experimental and theoretical properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one by DFT/TD-DFT with ethanol and DMSO as solvents and Molecular Docking studies showcases the compound's importance in chemical and pharmaceutical research (Aysha Fatima et al., 2021). This underscores the compound's utility in understanding molecular interactions and designing new pharmaceuticals.

• Phosphorus-Nitrogen Donor Interaction Studies : Research on phosphorus-nitrogen donor interaction leading to atrane formation in phosphate and oxyphosphorane compositions implies the compound's significance in studying enzyme mechanisms and designing enzyme inhibitors (N. V. Timosheva et al., 2004).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H318, H332, and H335. These codes correspond to various hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye damage, harmful if inhaled, and may cause respiratory irritation.